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Compound of Interest

Compound Name:
3-(3-Nitrophenoxy)propylamine

HCl

Cat. No.: B8097154

Get Quote

A Privileged Scaffold for Neurotherapeutic & Linker
Chemistry[1]
Executive Summary
3-(3-Nitrophenoxy)propylamine HCl (CAS 1035452-26-6) is a bifunctional building block

characterized by a terminal primary amine and a meta-nitro aromatic ether.[1] Its structural

utility lies in its "masked" aniline functionality; the nitro group serves as a stable precursor that

can be orthogonally reduced to an aniline after the amine tail has been functionalized.[1] This

compound is a critical intermediate in the synthesis of Acetylcholinesterase (AChE) inhibitors

for Alzheimer's disease and serves as a robust linker in PROTAC (Proteolysis Targeting

Chimera) design, where the phenoxy-propyl chain provides optimal spatial separation between

warheads.
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Property Specification

CAS Number 1035452-26-6 (HCl Salt)

IUPAC Name
3-(3-nitrophenoxy)propan-1-amine

hydrochloride

Molecular Formula C₉H₁₂N₂O₃[1][2] · HCl

Molecular Weight 232.66 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
High in Water, DMSO, Methanol; Low in DCM,

Hexane

Melting Point 145–148 °C (Lit.[1] for similar derivatives)

pKa (Calc.)
~9.5 (Amine), ~ -0.3 (Nitro group is non-

ionizable)

H-Bond Donors/Acceptors 3 Donors / 4 Acceptors

Synthetic Utility & Mechanism[1][4][5]
The strategic value of this compound is its orthogonal reactivity.[1] The primary amine is

nucleophilic and ready for immediate coupling (acylation, reductive amination), while the nitro

group remains inert until specifically activated via reduction.

Retrosynthetic Analysis
The synthesis typically proceeds via a Williamson ether synthesis followed by a Gabriel amine

synthesis or Azide reduction to avoid poly-alkylation.[1]
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Figure 1: High-fidelity synthesis route ensuring mono-amination via Gabriel synthesis.

Applications in Drug Discovery[1][4][6]
Neurotherapeutics (Cognition Enhancers)
Research indicates this scaffold is a pharmacophore for Acetylcholinesterase (AChE) inhibitors.

[1] The 3-nitrophenoxy moiety mimics the aromatic interactions required for the AChE

peripheral anionic site, while the amine chain extends into the catalytic gorge.[1]

Mechanism: The amine is often derivatized with cyclic amines (pyrrolidine, piperazine) to

enhance blood-brain barrier (BBB) penetration.[1]

Key Finding: Derivatives of this scaffold have shown % retention improvements in memory

models comparable to Piracetam [1].[1]

PROTAC & Heterobifunctional Linkers
In targeted protein degradation, the length and composition of the linker are critical.[1]

Rigidity vs. Flexibility: The propyl ether chain offers a balance of flexibility (alkyl chain) and

rigidity (phenyl anchor).

Aniline Handle: Post-synthesis reduction of the nitro group yields an aniline, which can be

coupled to E3 ligase ligands (e.g., Thalidomide derivatives) or Warheads (e.g., Kinase

inhibitors) via amide bonds or Buchwald-Hartwig aminations.
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3-(3-Nitrophenoxy)propylamine HCl
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Figure 2: Divergent synthesis workflow converting the core scaffold into bioactive agents.[1]

Experimental Protocols
Protocol A: Nitro Group Reduction (General Procedure)
Use this protocol to convert the nitro group to an aniline after the primary amine has been

protected or reacted.

Preparation: Dissolve 1.0 eq of the nitro-intermediate in Methanol (0.1 M concentration).
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Catalyst: Add 10 wt% of Pd/C (10% loading).

Hydrogenation: Purge with H₂ gas (balloon pressure is sufficient) and stir vigorously at RT for

4–6 hours.

Monitoring: Monitor by LC-MS. The nitro peak (M+) will disappear, replaced by the aniline

peak (M-30+2 = M-28 mass shift usually, or M-O2+H2).[1]

Workup: Filter through a Celite pad to remove Pd/C. Concentrate filtrate to yield the aniline.

[1]

Note: If the molecule contains halogens sensitive to hydrogenolysis, use Fe/NH₄Cl or

SnCl₂ reduction instead.[1]

Protocol B: Amide Coupling (Primary Amine)[1]
Activation: To a solution of Carboxylic Acid (1.1 eq) in DMF, add HATU (1.2 eq) and DIPEA

(3.0 eq). Stir for 15 min.

Addition: Add 3-(3-Nitrophenoxy)propylamine HCl (1.0 eq).

Reaction: Stir at RT for 12 hours.

Quench: Dilute with EtOAc, wash with NaHCO₃ (sat) and Brine.

Quality Control & Analytics
To validate the identity of CAS 1035452-26-6, look for these diagnostic signals:

¹H NMR (DMSO-d₆, 400 MHz):

δ 8.0 - 8.2 ppm: Broad singlet (NH₃⁺), exchangeable with D₂O.[1]

δ 7.8 - 7.5 ppm: Aromatic protons (m, 4H).[1] Look for the specific pattern of meta-

substitution (singlet-like isolated proton, two doublets, one triplet).

δ 4.15 ppm: Triplet (2H, -O-CH₂-).[1]

δ 2.95 ppm: Multiplet (2H, -CH₂-N).[1]
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δ 2.10 ppm: Multiplet (2H, central -CH₂-).[1]

Mass Spectrometry (ESI+):

Expected [M+H]⁺ = 197.2 (Free base mass).[1]

The HCl salt will dissociate; do not look for the chloride mass in positive mode.[1]

Safety & Handling
Hazards: This compound is an Irritant (H315, H319, H335).[1]

Nitro Compounds: While stable, nitro-aromatics can be energetic.[1] Avoid heating dry solids

above 200°C.[1]

Storage: Hygroscopic. Store in a desiccator at RT or 4°C.

References
Cognitive Enhancement: ResearchGate.[1] Synthesis, Characterization and Evaluation of

Selected 3-Nitrophenol Derivatives as Potential Cognition Enhancers.

General Synthesis: PrepChem. Preparation of N-[3-(4-Nitrophenoxy)propyl]methylamine

Hydrochloride (Analogous procedure).

Vendor Data: Fluorochem. 3-(3-Nitrophenoxy)propylamine HCl Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-(3-Chlorophenoxy)propylamine | 116753-50-5 [sigmaaldrich.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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To cite this document: BenchChem. [Technical Guide: 3-(3-Nitrophenoxy)propylamine HCl].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8097154/docs#technical-guide-3-3-nitrophenoxy-
propylamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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